Cas no 1704074-46-3 (3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid)

• Product Name: 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid
• CAS No: 1704074-46-3
• MF: C₁₃H₁₈BFN₂O₃
• MW: 280.103026866913
• MDL: MFCD28400381
• CID: 4672593
• Update Time: 2025-10-21

3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid
• AM87851
• 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid

• MDL： MFCD28400381
• Inchi： 1S/C13H18BFN2O3/c1-2-16-5-7-17(8-6-16)13(18)11-9-10(14(19)20)3-4-12(11)15/h3-4,9,19-20H,2,5-8H2,1H3
• InChI Key： YYYDSDYGEBYQOL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1C(N1CCN(CC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Topological Polar Surface Area: 64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid

Comprehensive Introduction to 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid (CAS No. 1704074-46-3)

3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and organic chemistry research. With the CAS number 1704074-46-3, this compound is recognized for its unique structural features, combining a fluorophenyl moiety with a piperazine-carbonyl group, which enhances its reactivity and applicability in Suzuki-Miyaura cross-coupling reactions. Researchers and industries are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and targeted therapies.

The growing interest in boronic acid-based compounds like 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid is driven by their versatility in medicinal chemistry. Recent trends highlight its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degradation therapeutics. Users frequently search for terms such as "boronic acid applications in drug design" or "fluoro-phenyl boronic acid synthesis," reflecting the compound's relevance in modern bioconjugation and catalysis.

From a synthetic perspective, CAS 1704074-46-3 is valued for its electron-withdrawing and hydrogen-bonding properties, which facilitate C-C bond formation in complex molecular architectures. Its 4-fluoro substituent further improves metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These attributes align with current industry demands for high-efficiency intermediates in small-molecule drug development.

Environmental and green chemistry considerations are also shaping the discourse around 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid. Searches for "sustainable boronic acid derivatives" or "eco-friendly coupling reagents" underscore the need for low-toxicity alternatives. This compound’s compatibility with water-soluble catalysts and microwave-assisted synthesis positions it as a candidate for greener chemical processes.

In analytical chemistry, 1704074-46-3 serves as a chromatographic reference standard due to its distinct UV absorption and mass spectrometry signatures. Laboratories often inquire about "HPLC methods for boronic acid detection" or "NMR characterization of fluorophenyl compounds," highlighting its utility in quality control and structural elucidation.

Looking ahead, the integration of AI-driven molecular modeling with 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid research opens new avenues for virtual screening and property prediction. This synergy addresses popular queries like "machine learning in boronic acid optimization" and "computational chemistry for drug intermediates," bridging gaps between theoretical design and practical synthesis.

To conclude, 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid (CAS 1704074-46-3) exemplifies innovation at the intersection of organic synthesis, pharmacology, and sustainable chemistry. Its multifaceted applications—from bioconjugation to catalysis—ensure its continued prominence in scientific literature and industrial workflows.